Cas no 1434127-33-9 (5-Bromo-6-cyclopropylpyrimidin-4-amine)

• Product Name: 5-Bromo-6-cyclopropylpyrimidin-4-amine
• CAS No: 1434127-33-9
• MF: C₇H₈BrN₃
• MW: 214.062520027161
• MDL: MFCD21746016
• CID: 5618095
• PubChem ID: 66302944
• Update Time: 2026-03-11

5-Bromo-6-cyclopropylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-cyclopropylpyrimidin-4-amine
• MFCD21746016
• AT30302
• SCHEMBL20085792
• AKOS015647402
• Z1272095200
• EN300-2973495
• 5-Bromo-6-cyclopropyl-4-pyrimidinamine
• CS-0244962
• 1434127-33-9
• 4-Pyrimidinamine, 5-bromo-6-cyclopropyl-
• 5-Bromo-6-cyclopropylpyrimidin-4-amine

• MDL： MFCD21746016
• Inchi： 1S/C7H8BrN3/c8-5-6(4-1-2-4)10-3-11-7(5)9/h3-4H,1-2H2,(H2,9,10,11)
• InChI Key： JPSXIRLBBFYDEY-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=CN=C1C1CC1

Computed Properties

• Exact Mass: 212.99016g/mol
• Monoisotopic Mass: 212.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.749±0.06 g/cm3(Predicted)
• Boiling Point: 315.9±42.0 °C(Predicted)
• pka: 3.86±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Bromo-6-cyclopropylpyrimidin-4-amine

Comprehensive Overview of 5-Bromo-6-cyclopropylpyrimidin-4-amine (CAS No. 1434127-33-9)

5-Bromo-6-cyclopropylpyrimidin-4-amine (CAS No. 1434127-33-9) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique brominated cyclopropyl structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₇H₈BrN₃, and precise structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 5-Bromo-6-cyclopropylpyrimidin-4-amine has surged due to their pivotal role in addressing global health challenges. Researchers are increasingly exploring its potential in targeting drug-resistant pathogens and cancer therapeutics, aligning with trends in precision medicine. The compound's cyclopropyl group enhances metabolic stability, a critical factor in optimizing pharmacokinetic properties—a topic frequently searched in AI-driven drug design forums.

The synthesis of CAS 1434127-33-9 typically involves multi-step organic reactions, including halogenation and cyclopropanation, with yields optimized through modern green chemistry techniques. This aligns with the industry's shift toward sustainable practices, a hot topic in SEO queries related to "eco-friendly synthesis." Analytical characterization via NMR, HPLC, and mass spectrometry ensures high purity, meeting stringent standards for pharmaceutical intermediates.

From a commercial perspective, 5-Bromo-6-cyclopropylpyrimidin-4-amine is supplied by leading fine chemical manufacturers under strict quality control protocols. Its applications extend to crop protection chemicals, where its mode of action against fungal pathogens is under investigation—a niche yet growing area in agrochemical innovation. Regulatory compliance, including REACH and FDA guidelines, further underscores its safe handling and transport.

Future research directions for this compound may explore its utility in bioconjugation techniques or as a scaffold for proteolysis-targeting chimeras (PROTACs), both trending topics in biopharmaceutical circles. As the scientific community continues to decode its full potential, CAS 1434127-33-9 remains a compound of high strategic importance in medicinal chemistry and beyond.